Cas no 735275-58-8 (cis-4-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-4-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-58-8
• MF: C₁₅H₁₇ClO₃
• MW: 280.746683835983
• MDL: MFCD01319838
• CID: 4716535
• Update Time: 2025-10-21

cis-4-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-[2-(3-CHLOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-4-[2-(3-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-[2-(3-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-4-[2-(3-chlorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-4-(2-(3-Chlorophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• trans-4-(2-(3-Chlorophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• cis-4-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD01319838
• Inchi： 1S/C15H17ClO3/c16-13-3-1-2-12(9-13)14(17)8-10-4-6-11(7-5-10)15(18)19/h1-3,9-11H,4-8H2,(H,18,19)
• InChI Key： NYTRSJIUYQSYKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC1CCC(C(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Topological Polar Surface Area: 54.4

Additional information on cis-4-2-(3-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Cis-4-(2-(3-Chlorophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid (CAS No. 735275-58-8)

Cis-4-(2-(3-Chlorophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid, also referred to by its CAS registry number 735275-58-8, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry, which plays a crucial role in its functional properties and interactions. The molecule consists of a cyclohexane ring substituted with a carboxylic acid group at position 1 and a cis-configured side chain at position 4. The side chain itself contains a 3-chlorophenyl group attached to an oxoethyl moiety, creating a conjugated system that enhances its electronic properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and stereo-selective reactions. The cis configuration of the side chain is critical, as it influences the compound's solubility, stability, and reactivity. Researchers have demonstrated that the stereochemistry of such compounds can significantly impact their biological activity, making them promising candidates for drug development. For instance, studies have shown that cis-4-(2-(3-Chlorophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, highlighting its potential as a therapeutic agent.

The incorporation of the 3-chlorophenyl group introduces additional electronic complexity to the molecule. Chlorine's electronegativity modulates the conjugation within the aromatic ring, enhancing the compound's ability to participate in π-interactions. This feature is particularly advantageous in designing molecules for applications such as sensors, where electronic communication between different functional groups is essential. Recent research has explored the use of this compound in constructing advanced materials for optoelectronic devices, where its unique electronic properties contribute to enhanced performance.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution, oxidation, and cyclization reactions. The stereochemistry of the product is carefully controlled during these steps to ensure the desired cis configuration. Innovations in asymmetric catalysis have further streamlined the synthesis process, reducing costs and improving yields. These advancements have made Cis-4-(2-(3-Chlorophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid more accessible for both academic research and industrial applications.

The biological evaluation of this compound has revealed intriguing insights into its pharmacokinetic properties. Studies indicate that it demonstrates moderate bioavailability and selective tissue distribution, which are critical factors for drug delivery systems. Additionally, preclinical trials have shown that it exhibits low toxicity at therapeutic concentrations, making it a safer option compared to other analogs in its class.

Looking ahead, ongoing research is focused on exploring the potential of Cis-4-(2-(3-Chlorophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid in green chemistry applications. Its ability to act as a catalyst in certain organic reactions could revolutionize traditional synthetic pathways, reducing environmental impact while maintaining high efficiency. Furthermore, its compatibility with biodegradable materials makes it a viable candidate for sustainable packaging solutions.

In conclusion, Cis-4-(2-(3-Chlorophenyl)-2-Oxoethyl)cyclohexane-1-Carboxylic Acid (CAS No. 735275-58-8) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical and pharmaceutical industries.